2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile

• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 2-amino-6-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-4-propan-2-ylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C21H19N5O2S/c1-11(2)18-14(9-22)19(24)25-20(15(18)10-23)29-16-8-17(27)26(21(16)28)13-6-4-12(3)5-7-13/h4-7,11,16H,8H2,1-3H3,(H2,24,25)
• InChI Key: XPOAVAUFWSNMKQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=C(C(=C(C(=N3)N)C#N)C(C)C)C#N

Description

2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile is a complex organic molecule with a wide range of potential scientific applications. This compound is of particular interest to researchers in the fields of biochemistry, pharmacology, and molecular biology due to its unique structure and potential therapeutic properties. In

Mechanism of Action

The mechanism of action of 2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. Specifically, this compound appears to inhibit the activity of certain kinases and proteases that are critical for cancer cell growth and survival.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, 2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile has also been shown to have a variety of other biochemical and physiological effects. For example, this compound has been shown to have potent anti-inflammatory properties and may be effective against a variety of different inflammatory diseases. Additionally, this compound has been shown to have neuroprotective properties and may be useful in the treatment of a variety of different neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile in lab experiments is its potent and specific activity against cancer cells. This makes it a valuable tool for researchers studying cancer biology and developing new cancer treatments. However, one limitation of this compound is its complex synthesis process and relatively high cost, which may limit its use in certain research settings.

Future Directions

There are many potential future directions for research related to 2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile. One area of research that is currently being explored is the development of new cancer treatments based on this compound. Additionally, researchers are investigating the potential use of this compound in the treatment of other diseases, such as inflammatory and neurological disorders. Finally, there is ongoing research aimed at improving the synthesis process for this compound and reducing its cost, which could make it more widely available for use in research and drug development.

Synthesis Methods

The synthesis of 2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile is a complex process that involves multiple steps. One common method for synthesizing this compound involves the reaction of 2-amino-4-isopropyl-6-chloro-3,5-pyridinedicarbonitrile with 1-(4-methylphenyl)-2,5-dioxopyrrolidine-3-thiol in the presence of a base such as potassium carbonate. The resulting product is then purified using a variety of techniques, including column chromatography and recrystallization.

Scientific Research Applications

2-Amino-4-isopropyl-6-{[1-(4-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]sulfanyl}-3,5-pyridinedicarbonitrile has a wide range of potential scientific applications. One area of research where this compound has shown promise is in the development of new cancer treatments. Studies have shown that this compound has potent anti-cancer properties and may be effective against a variety of different types of cancer cells.